Cas no 824391-96-0 (1-Dodecene, 3,4,4-trimethyl-)
1-Dodecene, 3,4,4-trimethyl- structure
Product Name:1-Dodecene, 3,4,4-trimethyl-
CAS No:824391-96-0
MF:C15H30
MW:210.398705005646
CID:691978
PubChem ID:71418664
Update Time:2025-04-19
1-Dodecene, 3,4,4-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Dodecene, 3,4,4-trimethyl-
- 3,4,4-trimethyldodec-1-ene
- 824391-96-0
- DTXSID40837958
-
- Inchi: 1S/C15H30/c1-6-8-9-10-11-12-13-15(4,5)14(3)7-2/h7,14H,2,6,8-13H2,1,3-5H3
- InChI Key: RMRJHFLZUUNCJN-UHFFFAOYSA-N
- SMILES: C(C)(C)(C(C=C)C)CCCCCCCC
Computed Properties
- Exact Mass: 210.234750957g/mol
- Monoisotopic Mass: 210.234750957g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 0Ų
1-Dodecene, 3,4,4-trimethyl- Related Literature
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
824391-96-0 (1-Dodecene, 3,4,4-trimethyl-) Related Products
- 4038-04-4(3-ethylpent-1-ene)
- 16745-94-1(1-Hexene, 3,4-dimethyl-)
- 61142-41-4(Cyclooctane, ethenyl-)
- 3404-77-1(3,3-Dimethyl-1-hexene)
- 3404-61-3(3-methylhex-1-ene)
- 3404-73-7(3,3-Dimethyl-1-pentene)
- 4984-01-4(3,7-Dimethyl-1-octene)
- 1647-08-1(1-Hexene, 4,4-dimethyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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